6-(2-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C11H6ClF3N4S
• Molecular Weight: 318.71 g/mol
• IUPAC Name: 6-[(2-chlorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C11H6ClF3N4S/c12-7-4-2-1-3-6(7)5-8-18-19-9(11(13,14)15)16-17-10(19)20-8/h1-4H,5H2
• InChI Key: BIAPILBTWGRNHR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC2=NN3C(=NN=C3S2)C(F)(F)F)Cl

Description

6-(2-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a heterocyclic organic molecule that contains a triazole ring and a thiadiazole ring. It has been studied for its potential uses in the fields of medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 6-(2-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and survival. It is believed that this compound may also induce DNA damage and oxidative stress, leading to the death of cancer cells.
Biochemical and Physiological Effects:
6-(2-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have several biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and survival. It is also believed that this compound may induce DNA damage and oxidative stress, leading to the death of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(2-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as an anti-cancer agent. This compound has shown promising results in preclinical studies, making it a promising candidate for further research. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 6-(2-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is in the development of new anti-cancer therapies based on this compound. Researchers are also exploring the potential uses of this compound in other fields, such as agriculture and materials science. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 6-(2-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the reaction of 2-chlorobenzyl bromide with 3-amino-5-trifluoromethyl-1,2,4-thiadiazole in the presence of a base. This reaction results in the formation of the intermediate 6-(2-Chlorobenzyl)-3-(trifluoromethyl)-1,2,4-thiadiazol-5-amine, which is then reacted with sodium azide to form the final product.

Scientific Research Applications

6-(2-Chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of medicine, where this compound has shown potential as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new cancer therapies.